Cas no 2228133-52-4 (2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene)

• Product Name: 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228133-52-4
• MF: C₁₀H₉F
• MW: 148.176866292953
• CID: 6114959
• PubChem ID: 162625141
• Update Time: 2025-06-14

2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene
• A1-42458
• 2228133-52-4
• EN300-1998060

• Inchi： 1S/C10H9F/c1-3-5-9-7-4-6-8(2)10(9)11/h1,4,6-7H,5H2,2H3
• InChI Key： VDFPVLLEXOWTCC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CC#C

Computed Properties

• Exact Mass: 148.068828449g/mol
• Monoisotopic Mass: 148.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene

Comprehensive Overview of 2-Fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene (CAS No. 2228133-52-4)

2-Fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene (CAS No. 2228133-52-4) is a fluorinated aromatic compound with a unique structural framework, combining a benzene ring substituted with a fluorine atom, a methyl group, and a propargyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of the fluoro group enhances its metabolic stability, while the propargyl functionality offers reactivity for further derivatization, making it valuable in click chemistry applications.

In recent years, the demand for fluorinated compounds like 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "fluoro benzene derivatives" or "propargyl-substituted aromatics" to explore their synthetic utility. The compound’s CAS No. 2228133-52-4 is often referenced in patents and academic papers, highlighting its role in developing novel therapeutics and functional materials. Its stability under various conditions also makes it a candidate for advanced catalytic studies.

From an industrial perspective, 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene is synthesized through controlled reactions involving halogenation and alkylation steps. The methyl and propargyl groups contribute to its lipophilicity, a critical factor in optimizing drug-like properties. Discussions around "fluorinated building blocks in medicinal chemistry" often cite this compound as an example of how subtle structural modifications can influence bioactivity. Additionally, its compatibility with palladium-catalyzed cross-coupling reactions aligns with trends in sustainable chemistry.

Environmental and regulatory considerations are also pivotal when working with 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene. While not classified as hazardous, proper handling protocols are recommended due to its reactive alkyne group. The compound’s biodegradability and ecotoxicity profile are subjects of ongoing research, addressing queries like "safety of fluorinated aromatic compounds." Its low volatility and moderate solubility in organic solvents further support its use in controlled laboratory settings.

In summary, 2-fluoro-1-methyl-3-(prop-2-yn-1-yl)benzene (CAS No. 2228133-52-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to material engineering—underscore its relevance in addressing contemporary scientific challenges. As interest in "tailored fluorinated scaffolds" grows, this compound remains a key player in advancing synthetic and applied research.